Cas no 1805562-45-1 (Methyl 3-aminomethyl-2-cyano-5-ethylbenzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-5-ethylbenzoate
• CAS No: 1805562-45-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5038887
• Update Time: 2025-06-30

Methyl 3-aminomethyl-2-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-5-ethylbenzoate

• Inchi： 1S/C12H14N2O2/c1-3-8-4-9(6-13)11(7-14)10(5-8)12(15)16-2/h4-5H,3,6,13H2,1-2H3
• InChI Key： MZXULGAQFMNCBK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(CC)=CC(CN)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-2-cyano-5-ethylbenzoate

Introduction to Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate (CAS No. 1805562-45-1)

Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate, identified by the CAS registry number 1805562-45-1, is a versatile organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as Methyl 3-Aminomethylbenzoate derivative, is characterized by its unique functional groups, including an amino group, a cyano group, and an ethyl substituent attached to the benzoate backbone. These features make it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate consists of a benzene ring with three substituents: a methyl ester group at position 1, an amino-methyl group at position 3, and a cyano group at position 2. The ethyl group is located at position 5, contributing to the compound's stability and reactivity. This arrangement allows for diverse chemical interactions, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of Methyl 3-Aminomethylbenzoate derivatives in drug discovery. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The presence of the cyano group enhances the compound's ability to participate in hydrogen bonding, which is crucial for molecular recognition and pharmacological activity.

In addition to its pharmaceutical applications, Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its potential use as a herbicide or plant growth regulator. This application aligns with the growing demand for sustainable agricultural solutions that minimize environmental impact.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce higher yields of Methyl 3-Aminomethylbenzoate derivatives with greater precision.

From a materials science perspective, Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate exhibits interesting electronic properties due to its conjugated system. These properties make it a candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. Ongoing research is focused on optimizing its electronic characteristics for practical device applications.

Moreover, the compound's stability under various conditions has been extensively studied. Its resistance to thermal degradation and chemical reactivity makes it suitable for use in harsh environments or long-term storage applications. This attribute further broadens its potential utility across different industries.

In conclusion, Methyl 3-Aminomethyl-2-Cyano-5-Ethylbenzoate (CAS No. 1805562-45-1) is a multifaceted organic compound with significant potential in pharmaceuticals, agrochemistry, and materials science. Its unique structure and functional groups provide a foundation for innovative applications, while recent research advancements continue to unlock new possibilities for its use.